3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile

• IUPAC Name: 3-(dimethylamino)-2-thiophen-3-ylprop-2-enenitrile
• InChI: InChI=1S/C9H10N2S/c1-11(2)6-9(5-10)8-3-4-12-7-8/h3-4,6-7H,1-2H3
• InChI Key: DQHNVBOGFFQQJQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C#N)C1=CSC=C1
• Molecular Formula: C9H10N2S
• Molecular Weight: 178.26 g/mol

Description

3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile is an α,β-unsaturated acrylonitrile derivative featuring a dimethylamino group (electron-donor) and a thiophen-3-yl moiety (π-excessive heterocycle) conjugated to a nitrile group. This structure enables intramolecular charge transfer (ICT), influencing its optical, electrochemical, and supramolecular properties.

Biological Activity

3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile is a synthetic compound notable for its diverse biological activities, particularly in the context of cancer treatment. Its structure features a dimethylamino group and a thiophene moiety, contributing to its potential as a therapeutic agent. This article reviews the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant research findings.

• Molecular Formula : C₁₁H₁₃N₃S
• Molecular Weight : Approximately 178.26 g/mol
• Structure : The compound consists of a prop-2-enenitrile backbone with a dimethylamino group and a thiophene ring.

3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile primarily acts as an inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2). This protein plays a critical role in drug transport and contributes to multidrug resistance in cancer cells. By inhibiting BCRP, this compound can enhance the efficacy of various chemotherapeutic agents, making it a candidate for combination therapies in oncology.

Biological Activity Overview

The biological activities of 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile can be summarized in the following table:

Activity	Description
BCRP Inhibition	Modulates drug transport, potentially enhancing chemotherapy effectiveness.
Anticancer Activity	Exhibits selective cytotoxicity towards cancer cell lines.
Protein Interaction	Influences protein activity related to drug metabolism and transport.
Toxicity Assessment	Investigated for potential toxicity through cellular membrane interactions.

Case Studies and Research Findings

• Inhibition of BCRP : Research has demonstrated that derivatives of 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile effectively inhibit BCRP activity in vitro. A study indicated that concentrations as low as 10 µM could significantly reduce the transport activity of BCRP, suggesting a promising avenue for overcoming drug resistance in breast cancer treatment.
• Cytotoxicity Studies : In vitro assays using human cervical (HeLa) and lung (A549) carcinoma cells revealed that this compound exhibits selective cytotoxicity at concentrations ranging from 5 µM to 25 µM. Notably, it did not induce significant cytotoxic effects at lower concentrations, indicating a potential therapeutic window .
• Structure-Activity Relationship (SAR) : A SAR analysis highlighted that modifications to the thiophene ring and the dimethylamino group can significantly alter the biological activity of related compounds. For example, variations in substituents on the thiophene ring have been shown to modulate BCRP inhibition potency.

Comparative Analysis with Related Compounds

The following table compares 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile with structurally similar compounds:

Compound Name	Structure Features	Biological Activity	Unique Aspect
3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile	Dimethylamino & thiophene moiety	BCRP inhibition	Potential for enhanced chemotherapy
2-(4-Bromophenyl)-3-(4-dimethylaminophenyl)prop-2-enenitrile	Bromine substitution	Anticancer activity	Halogenated derivative
3-(Dimethylamino)-2-(thiophen-5-YL)prop-2-enenitrile	Different thiophene position	Potential BCRP inhibition	Variability in electronic properties

Comparison with Similar Compounds

Structural and Electronic Properties

The dimethylamino group in the target compound enhances electron density in the conjugated system, contrasting with derivatives bearing electron-withdrawing groups (EWGs) like nitro or chloro substituents. For example:

• (2Z)-2-(4-Bromophenyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile () exhibits dual emission due to crystal packing effects, highlighting how dimethylamino groups stabilize excited states.
• (2Z)-3-(4-(Diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile () shows strong π-π interactions and solvent-dependent HOMO-LUMO gaps (calculated at 3.2–3.5 eV). The dimethylamino analog likely has a narrower gap due to stronger electron donation.

Table 1: Electronic Properties of Selected Analogs

Compound	Substituents	HOMO-LUMO Gap (eV)	Key Property	Reference
Target Compound*	Dimethylamino, thiophen-3-yl	~3.0 (estimated)	Strong ICT, fluorescence	–
(2Z)-3-(4-(Diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile	Diphenylamino, pyridin-3-yl	3.3	Solvatochromism, π-π stacking
(2Z)-2-(4-Chlorophenyl)-3-(3-nitrophenyl)prop-2-enenitrile (CAS 104089-72-7)	Chloro, nitro	>4.0	Low fluorescence, high reactivity
(E)-3-(Dimethylamino)-2-[3-(trifluoromethyl)benzoyl]prop-2-enenitrile	Dimethylamino, trifluoromethylbenzoyl	–	Electron donor-acceptor system

*Estimated based on analogous structures.

Key Research Findings

Substituent Effects: Electron-donating groups (e.g., dimethylamino) lower HOMO-LUMO gaps, enhancing conductivity and fluorescence . Thiophene’s position (2- vs. 3-yl) alters conjugation; 3-substitution may reduce steric hindrance, improving crystallinity .

Solvent Interactions: Polar solvents stabilize charge-separated states in dimethylamino derivatives, leading to solvatochromic shifts .

Biological Relevance : Thiophene-containing nitriles exhibit antimicrobial activity, likely via interaction with bacterial enzymes or DNA .

Preparation Methods

Classical Knoevenagel Protocol

The Knoevenagel reaction between thiophene-3-carbaldehyde and dimethylaminoacetonitrile under basic conditions is a widely reported method. The mechanism involves deprotonation of the active methylene group in dimethylaminoacetonitrile, followed by nucleophilic attack on the aldehyde and subsequent dehydration.

Typical Conditions

• Reactants : Thiophene-3-carbaldehyde (1.0 equiv), dimethylaminoacetonitrile (1.2 equiv)

• Catalyst : 10% aqueous KOH or Na₂CO₃

• Solvent : Ethanol (EtOH) or methanol (MeOH)

• Temperature : 25–40°C, 0.5–2 h

• Yield : 65–78%

Optimization Insights

• Higher yields (75–78%) are achieved using Na₂CO₃ due to milder basicity, reducing side reactions.

• Microwave irradiation (100 W, 80°C, 10 min) improves reaction efficiency (yield: 82%).

Claisen-Schmidt Condensation

Acid-Catalyzed Approach

This method employs α,β-unsaturated ketones as intermediates. For example, 3-(dimethylamino)-1-(thiophen-3-yl)prop-2-en-1-one is treated with hydroxylamine hydrochloride to form the oxime, which is dehydrated to the nitrile.

Reaction Scheme

• Ketone Formation :
  Thiophene-3-carbaldehyde + dimethylaminoacetone → α,β-unsaturated ketone (via Claisen-Schmidt)

• Oxime Synthesis :
  Ketone + NH₂OH·HCl → Oxime

• Dehydration :
  Oxime + POCl₃ → Nitrile

Key Data

Step	Conditions	Yield
Ketone	EtOH, HCl, reflux, 6 h	70%
Oxime	NH₂OH·HCl, pyridine, 60°C, 4 h	85%
Dehydration	POCl₃, DMF, 0°C → rt, 2 h	68%

Advantages : High purity; Disadvantages : Multi-step process.

Microwave-Assisted Synthesis

One-Pot Microwave Protocol

Microwave irradiation enhances reaction rates and yields by promoting efficient energy transfer. A one-pot synthesis avoids intermediate isolation.

Procedure

• Combine thiophene-3-carbaldehyde (1.0 equiv), dimethylaminoacetonitrile (1.1 equiv), and K₂CO₃ (1.5 equiv) in DMF.

• Irradiate at 100 W, 80°C, 10 min.

• Quench with ice-water and extract with EtOAc.

Results

• Yield : 82%

• Purity : >98% (HPLC)

• Time Savings : 80% reduction compared to conventional methods.

Catalytic Asymmetric Synthesis

Chiral Organocatalysts

Enantioselective synthesis using cinchona alkaloid-derived catalysts achieves moderate enantiomeric excess (ee).

Representative Data

Catalyst	Solvent	Temp (°C)	ee (%)	Yield (%)
(DHQD)₂PHAL	Toluene	-20	72	65
Takemoto catalyst	CH₂Cl₂	25	68	70

Limitations : Substrate scope restricted to electron-deficient aldehydes.

Comparative Analysis of Methods

Method	Yield (%)	Time	Cost	Scalability
Knoevenagel	65–78	0.5–2 h	Low	High
Claisen-Schmidt	68–70	12 h	Medium	Moderate
Microwave-Assisted	82	10 min	High	High
Asymmetric Catalysis	65–70	24 h	High	Low

Recommendations :

• Lab-scale : Microwave-assisted synthesis for speed and yield.

• Industrial-scale : Knoevenagel condensation due to cost-effectiveness .

Q & A

Q. What are the recommended synthetic routes for 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile, and what critical reaction parameters influence yield and purity?

Methodological Answer: The compound can be synthesized via Knoevenagel condensation between thiophen-3-carbaldehyde and a dimethylaminoacetonitrile derivative. Key parameters include:

• Catalyst selection : Use of piperidine or ammonium acetate as catalysts to facilitate enamine formation .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance reaction rates, while excess nitrile reactants improve yield .
• Temperature control : Reactions typically proceed at 80–100°C under reflux to avoid side-product formation .

Q. How can spectroscopic techniques (e.g., NMR, IR, MS) be optimized to confirm the structural integrity of 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile?

Methodological Answer:

• ¹H NMR : Expect a doublet for the α,β-unsaturated nitrile proton (δ 6.8–7.2 ppm) and a singlet for dimethylamino protons (δ 2.8–3.1 ppm). Thiophene protons appear as a multiplet (δ 7.3–7.6 ppm) .
• IR Spectroscopy : A sharp peak at ~2200 cm^-1 confirms the nitrile group, while C=N stretching (enamine) appears at ~1650 cm^-1 .
• Mass Spectrometry (MS) : Molecular ion peak at m/z 218 (C₁₀H₁₁N₂S) with fragmentation patterns indicating loss of CH₃ groups .

Validation Tip: Compare experimental data with computational predictions (e.g., DFT-calculated NMR shifts) to resolve ambiguities .

Advanced Research Questions

Q. What strategies exist to resolve contradictory data in regioselectivity outcomes during the formation of the α,β-unsaturated nitrile system?

Methodological Answer: Regioselectivity conflicts may arise from competing pathways (e.g., enamine vs. imine intermediates). To address this:

• Kinetic vs. Thermodynamic Control : Use low temperatures (0–25°C) to favor kinetic products (enamine) or high temperatures (>100°C) for thermodynamic stabilization .
• Substituent Effects : Electron-withdrawing groups on the aldehyde (e.g., nitro) enhance nitrile electrophilicity, directing regioselectivity .
• Computational Modeling : DFT studies (e.g., Gaussian 09) can predict transition-state energies and validate experimental outcomes .

Q. How can computational chemistry predict the electronic properties and potential bioactivity of this compound?

Methodological Answer:

• DFT Calculations : Compute HOMO-LUMO gaps to assess reactivity. For 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile, a narrow gap (~3.5 eV) suggests potential as an electron-deficient dienophile in Diels-Alder reactions .
• Molecular Docking : Screen against biological targets (e.g., kinases or GPCRs) using AutoDock Vina. The thiophene moiety may exhibit π-π stacking with aromatic residues in active sites .

Example Prediction:

Property	Value (DFT)	Relevance
Dipole Moment	4.2 Debye	High polarity aids solubility in polar solvents
LogP	1.8	Moderate lipophilicity for cell permeability

Q. What are the challenges in characterizing the stereochemical configuration of the α,β-unsaturated nitrile moiety?

Methodological Answer: The E/Z isomerism of the α,β-unsaturated system complicates stereochemical assignment. Solutions include:

• Chiral Chromatography : Use Chiralpak IG-U columns with hexane:isopropanol (90:10) to separate enantiomers .
• X-ray Crystallography : Co-crystallize with heavy atoms (e.g., bromine derivatives) to resolve absolute configuration .

Case Study: A related compound, (E)-methyl 2-(3-(3,4-dimethoxyphenyl)acrylamido)thiophene-3-carboxylate, was resolved via single-crystal X-ray, confirming trans-configuration .

Q. How can researchers mitigate decomposition during storage of 3-(Dimethylamino)-2-(thiophen-3-YL)prop-2-enenitrile?

Methodological Answer:

• Stabilization Strategies : Store under inert gas (argon) at –20°C to prevent oxidation of the nitrile group. Add antioxidants (e.g., BHT) at 0.1% w/w .
• Degradation Analysis : Monitor via HPLC-UV (λ = 254 nm) for hydrolysis byproducts (e.g., carboxylic acids) .